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Compound of Interest

Compound Name: Butylcyclopentane

Cat. No.: B043849 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of all

chemical reagents is paramount. This document provides immediate, essential safety

protocols, operational procedures, and disposal plans for Butylcyclopentane (CAS No. 2040-

95-1).

Chemical Identity:

Name: Butylcyclopentane

Synonyms: n-Butylcyclopentane, Cyclopentane, butyl-

CAS Number: 2040-95-1

Molecular Formula: C₉H₁₈[1]

Molecular Weight: 126.24 g/mol [1][2]

Hazard Assessment and Personal Protective
Equipment (PPE)
Butylcyclopentane is a flammable liquid and vapor.[2][3][4] Adherence to proper safety

protocols is crucial to minimize risks in the laboratory.

GHS Hazard Classification:
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Physical Hazards: Flammable liquids - Category 3[2][4]

Health Hazards: Not classified for acute toxicity, skin corrosion/irritation, serious eye

damage/eye irritation, respiratory or skin sensitization, germ cell mutagenicity,

carcinogenicity, or reproductive toxicity by GHS.

Environmental Hazards: Not classified as hazardous to the aquatic environment.

Signal Word: Warning[2][3][4]

Hazard Statements:

H226: Flammable liquid and vapor.[2][3][4]

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash-proof and

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Respiratory Protection NIOSH-approved Respirator

Required when handling large

quantities or in poorly

ventilated areas.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling Butylcyclopentane is essential for maintaining a safe

laboratory environment.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[3][5][6]

Keep the container tightly closed when not in use.[3][5]

Ground and bond container and receiving equipment to prevent static discharge.[3]

Store separately from incompatible materials such as strong oxidizing agents.[6]

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of Butylcyclopentane inside a certified chemical fume

hood.

Use non-sparking tools.[3][5]

Ensure all glassware is properly labeled.

3. Experimental Use:

Conduct all experimental procedures involving this compound within a chemical fume hood

to ensure adequate ventilation.[5]

Have an emergency spill kit readily accessible.

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[3]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

Skin Contact
Take off immediately all contaminated clothing.

Rinse the affected area with plenty of water.[3]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person and seek immediate

medical attention.[3]

Disposal Plan
Proper disposal of Butylcyclopentane and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste Butylcyclopentane and any materials used for cleaning up spills (e.g.,

absorbent pads) in a dedicated, properly labeled hazardous waste container.

The container should be made of a material compatible with organic solvents and have a

secure, tight-fitting lid.

Do not mix with other waste streams unless compatibility has been verified.

2. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area.

Keep the waste container closed when not in use.
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3. Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of flammable liquid waste.

Quantitative Data Summary
Property Value

Molecular Weight 126.24 g/mol

Boiling Point 156.6 °C

Melting Point -108 °C

Flash Point 34.7 °C

Density 0.7887 g/cm³

Vapor Pressure 4.00 mmHg

Note: The physical properties are subject to minor variations depending on the source.

Butylcyclopentane Spill Response Workflow
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Butylcyclopentane Spill Response

Immediate Actions

Spill Assessment

Cleanup Procedure

Waste Disposal

Alert Personnel & Evacuate Area

Ensure Adequate Ventilation

Simultaneously

Eliminate Ignition Sources

Assess Spill Size

Don Appropriate PPE

If Minor Spill

Contact EHS Immediately

If Major Spill

Contain Spill with Absorbent Material

Collect Absorbed Material

Clean Spill Area

Place in Labeled Hazardous Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for responding to a Butylcyclopentane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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